
Essential Safety and Handling of Enstilar® in a
Research Environment

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Enstilar

Cat. No.: B1243062 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper handling of pharmaceutical agents like Enstilar® (calcipotriene and betamethasone

dipropionate) foam is paramount to ensure personal safety and maintain experimental integrity.

This guide provides essential, immediate safety and logistical information for the operational

use and disposal of Enstilar® in a laboratory setting.

Hazard Identification and Personal Protective
Equipment
Enstilar® is a topical foam formulation in a pressurized, flammable aerosol can.[1] The active

pharmaceutical ingredients (APIs) are calcipotriene, a vitamin D analog, and betamethasone

dipropionate, a potent corticosteroid.[2] Safety Data Sheets (SDS) for the individual APIs

provide critical hazard information relevant to a laboratory setting.

Calcipotriene is classified as fatal if swallowed, fatal in contact with skin, and fatal if inhaled.[3]

[4][5] It is also known to cause damage to organs through prolonged or repeated exposure.[3]

[4] Betamethasone dipropionate is suspected of damaging an unborn child and may cause

damage to organs through prolonged or repeated exposure.[6][7][8] Given these hazards,

stringent adherence to personal protective equipment (PPE) protocols is mandatory.
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Hazard Personal Protective Equipment (PPE)

Dermal Contact

Nitrile gloves (double-gloving is recommended

for extended handling).[9][10] Disposable lab

coat.[11][12]

Inhalation

Use in a well-ventilated area or a chemical fume

hood, especially when generating aerosols or

handling outside the canister.[10][13]

Eye Contact

ANSI Z87.1-compliant safety glasses with side

shields.[9] If a splash hazard exists, chemical

splash goggles should be worn.[9][12]

Flammability

Keep away from open flames, sparks, and hot

surfaces.[1][14] Use a flame-resistant lab coat

when handling larger quantities.[14]

Reproductive Hazard

Personnel who are pregnant or planning to

become pregnant should be fully informed of the

reproductive hazards associated with

betamethasone dipropionate.[6][7]

Standard Operating Procedure for Handling
Enstilar®
A systematic approach to handling Enstilar® minimizes the risk of exposure and ensures a

safe laboratory environment.

1. Preparation and Precautionary Measures:

Before handling, review the Safety Data Sheets for calcipotriene and betamethasone

dipropionate.[15]

Ensure a designated, well-ventilated area, preferably a chemical fume hood, is available for

all manipulations.[10][14]

Verify that all necessary PPE is readily available and in good condition.[16]
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Locate the nearest safety shower, eyewash station, and fire extinguisher.[14]

2. Handling and Application:

Don the appropriate PPE: lab coat, safety glasses, and nitrile gloves.[9][17]

Before initial use, shake the Enstilar® can for a few seconds.[1]

When dispensing, hold the can at least 3 cm from the target surface.[1] The can may be held

in any orientation except horizontally.[2]

To avoid unintended aerosolization in the lab, it is advisable to spray the foam into a

secondary container (e.g., a weigh boat or petri dish) within a fume hood.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1]

3. Post-Handling and Decontamination:

Decontaminate all surfaces that may have come into contact with Enstilar® foam.

Remove and dispose of gloves and any other disposable PPE in the appropriate laboratory

waste stream.

Contaminated reusable lab coats should be professionally laundered. Do not take them

home.[3]

4. Storage and Disposal Plan:

Store Enstilar® cans at a controlled room temperature, below 30°C (86°F), in a well-

ventilated area.[1][18]

Protect the pressurized container from sunlight and do not expose it to temperatures

exceeding 50°C (122°F), as it may burst.[1]

The propellants in Enstilar® are flammable; therefore, store it away from heat, sparks, and

open flames.[14][19][20]
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Any unused or expired Enstilar® must be disposed of as hazardous waste in accordance

with local, state, and federal regulations.[1] Do not puncture or incinerate the can.[1]

Opened cans should be discarded after 6 months.[1]

Below is a diagram illustrating the logical workflow for the safe handling of Enstilar® in a

laboratory setting.
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- Designate well-ventilated area
- Verify PPE availability

- Locate safety equipment

2. Don PPE
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- Shake can
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- Avoid horizontal spraying

4. Post-Handling
- Decontaminate surfaces
- Doff & dispose of PPE

- Wash hands thoroughly

5. Storage
- Below 30°C

- Protect from sun/heat
- Flammable storage cabinet

6. Disposal
- As hazardous waste

- Do not puncture/incinerate
- Discard after 6 months

If finished with can
End

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Enstilar® in a Laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1243062?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

